Cas no 1335921-53-3 ((R)-3-AMINO-3-(2-HYDROXY-5-(TRIFLUOROMETHYL)PHENYL)PROPANOIC ACID)

• Product Name: (R)-3-AMINO-3-(2-HYDROXY-5-(TRIFLUOROMETHYL)PHENYL)PROPANOIC ACID
• CAS No: 1335921-53-3
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 5582036
• PubChem ID: 145708994
• Update Time: 2025-10-29

(R)-3-AMINO-3-(2-HYDROXY-5-(TRIFLUOROMETHYL)PHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (R)-3-AMINO-3-(2-HYDROXY-5-(TRIFLUOROMETHYL)PHENYL)PROPANOIC ACID
• Benzenepropanoic acid, β-amino-2-hydroxy-5-(trifluoromethyl)-, (βR)-
• N14829
• (R)-3-AMINO-3-(2-HYDROXY-5-(TRIFLUOROMETHYL)PHENYL)PROPANOICACID
• 1335921-53-3

• Inchi： 1S/C10H10F3NO3/c11-10(12,13)5-1-2-8(15)6(3-5)7(14)4-9(16)17/h1-3,7,15H,4,14H2,(H,16,17)/t7-/m1/s1
• InChI Key： DVNHHWYGDWJMDS-SSDOTTSWSA-N
• SMILES： FC(C1=CC=C(C(=C1)[C@@H](CC(=O)O)N)O)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 359.1±42.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Additional information on (R)-3-AMINO-3-(2-HYDROXY-5-(TRIFLUOROMETHYL)PHENYL)PROPANOIC ACID

(R)-3-Amino-3-(2-Hydroxy-5-(Trifluoromethyl)Phenyl)Propanoic Acid: A Comprehensive Overview

The compound (R)-3-Amino-3-(2-Hydroxy-5-(Trifluoromethyl)Phenyl)Propanoic Acid (CAS No. 1335921-53-3) is a structurally complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and therapeutic applications. The presence of the trifluoromethyl group and the hydroxyl group on the aromatic ring introduces a high degree of chemical diversity, making it an intriguing subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and microwave-assisted reactions. These techniques not only enhance the yield but also ensure the preservation of stereochemistry, which is critical for maintaining its bioactivity. The trifluoromethyl group, a common feature in many bioactive molecules, contributes to lipophilicity and metabolic stability, making it a valuable substituent in drug design.

One of the most promising applications of (R)-3-Amino-3-(2-Hydroxy-5-(Trifluoromethyl)Phenyl)Propanoic Acid lies in its potential as a building block for peptide synthesis. Its amino acid-like structure allows it to serve as a precursor for constructing complex polypeptides with tailored functionalities. Researchers have demonstrated that this compound can be incorporated into peptide libraries, enabling high-throughput screening for novel bioactive agents.

Moreover, this compound has shown remarkable selectivity in binding to specific targets, such as G-protein coupled receptors (GPCRs), which are key therapeutic targets in numerous diseases. Recent studies have highlighted its ability to modulate receptor activity, offering new insights into its potential as a lead compound for drug development.

The hydroxyl group on the aromatic ring also plays a pivotal role in hydrogen bonding interactions, which are essential for molecular recognition and binding affinity. This feature makes the compound highly versatile in various biochemical assays, including enzyme inhibition and receptor binding studies.

In terms of pharmacokinetics, (R)-3-Amino-3-(2-Hydroxy-5-(Trifluoromethyl)Phenyl)Propanoic Acid exhibits favorable absorption profiles, suggesting its potential for oral administration. Preclinical studies have demonstrated moderate bioavailability and minimal toxicity, further supporting its suitability as a drug candidate.

Looking ahead, the integration of artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines is expected to accelerate the development of this compound into clinically relevant therapeutics. By leveraging AI-driven predictive models, researchers can optimize its pharmacokinetic properties and minimize adverse effects.

In conclusion, (R)-3-Amino-3-(2-Hydroxy-5-(Trifluoromethyl)Phenyl)Propanoic Acid (CAS No. 1335921-53-3) stands at the forefront of modern chemical innovation. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a promising candidate for advancing drug discovery and development.